2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H23N5O2/c1-16-8-9-19(12-17(16)2)28-22-20(13-26-28)23(30)27(15-25-22)14-21(29)24-11-10-18-6-4-3-5-7-18/h3-9,12-13,15H,10-11,14H2,1-2H3,(H,24,29)
• InChI Key: NKNFVWRZNIEKOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NCCC4=CC=CC=C4)C
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol

Description

2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-phenethylacetamide is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound under consideration is a part of the broader chemical family of pyrazolo[3,4-d]pyrimidines, which have been synthesized and evaluated for various biological activities. For instance, novel pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives have been synthesized through intramolecular cyclization and evaluated for their insecticidal and antibacterial potential. These compounds demonstrated activity against Pseudococcidae insects and selected microorganisms, highlighting their potential in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Additionally, derivatives closely related to our compound of interest have been explored as ligands for the translocator protein 18 kDa (TSPO), recognized as an early biomarker for neuroinflammatory processes. These derivatives displayed subnanomolar affinity for TSPO, comparable to the parent molecule, suggesting their potential as in vivo PET-radiotracers for neuroinflammation imaging (Damont et al., 2015).

Antimicrobial and Anticancer Potential

A series of new heterocycles incorporating an antipyrine moiety, including 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide derivatives, were synthesized and evaluated for their antimicrobial activity. These compounds were found to have significant antimicrobial properties, opening avenues for the development of new therapeutic agents (Bondock et al., 2008).

Moreover, some derivatives have demonstrated promising anticancer activities. For instance, pyrazolo[3,4-d]pyrimidin-4-one derivatives were synthesized and tested for their antitumor activity against human breast adenocarcinoma cell lines, with some compounds revealing potent inhibitory activity. This suggests the potential of these compounds in the development of new anticancer therapies (Abdellatif et al., 2014).